5-methyl-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]-1,3-benzenediol

• IUPAC Name: 5-methyl-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzene-1,3-diol
• InChI: InChI=1S/C14H13N3O2S/c1-7-3-10(18)12(11(19)4-7)13-9(5-15-17-13)14-16-8(2)6-20-14/h3-6,18-19H,1-2H3,(H,15,17)
• InChI Key: FHWJQZQSKLPDNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)O)C2=C(C=NN2)C3=NC(=CS3)C)O
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol

Description

5-methyl-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]-1,3-benzenediol, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a highly selective neurotoxin that has been shown to selectively damage dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms in animal models.

Scientific Research Applications

Anti-tumor Applications

• New bis-pyrazolyl-thiazoles incorporating the thiophene moiety showed promising anti-tumor activities against hepatocellular carcinoma cell lines, suggesting potential for cancer therapy development (Gomha, Edrees, & Altalbawy, 2016).

Antioxidant and Analgesic Applications

• Schiff bases of 4-amino-1,2,4-triazole derivatives containing pyrazole exhibited significant in vivo analgesic and in vitro antioxidant activities, highlighting their therapeutic potential (Karrouchi et al., 2016).

Antimicrobial Applications

• Thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety were synthesized and evaluated for antimicrobial and anti-proliferative activities, showing promising results against various pathogens (Mansour et al., 2020).
• A study on the synthesis of novel quaternary ammonium salts revealed potent antimicrobial effects against common pathogens, indicating their potential application in clinical or agricultural antimicrobial agents (Xie et al., 2017).